2-(4-benzyl-1,5-dioxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-2(1H)-yl)-N-(3,4-dimethylphenyl)acetamide

• IUPAC Name: 2-(4-benzyl-1,5-dioxo-[1,2,4]triazolo[4,3-a]quinazolin-2-yl)-N-(3,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C26H23N5O3/c1-17-12-13-20(14-18(17)2)27-23(32)16-30-26(34)31-22-11-7-6-10-21(22)24(33)29(25(31)28-30)15-19-8-4-3-5-9-19/h3-14H,15-16H2,1-2H3,(H,27,32)
• InChI Key: XUEBGMPNFNXENH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C(=O)N3C4=CC=CC=C4C(=O)N(C3=N2)CC5=CC=CC=C5)C
• Molecular Formula: C26H23N5O3
• Molecular Weight: 453.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the core quinazolinone structure, followed by the introduction of the triazole ring, the benzyl group, and finally the acetamide group with the 3,4-dimethylphenyl substituent. The exact synthetic route would depend on the available starting materials and the desired yield and purity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzyl group and the 3,4-dimethylphenyl group would likely contribute to the overall hydrophobicity of the molecule, while the triazoloquinazolinone and acetamide groups would introduce polar characteristics.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the various functional groups. For example, the acetamide group could undergo hydrolysis to form an amine and a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of both polar and nonpolar groups would likely make it soluble in a variety of solvents.

Scientific Research Applications

Antifungal Activity

. Researchers can explore its mechanism of action, optimize its structure, and develop potent antifungal agents for agricultural or clinical use.

Synthetic Methodology

. Researchers can study these reactions for their broader synthetic utility. Developing efficient and scalable methods to access similar scaffolds could benefit organic chemistry.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, and investigating its potential uses in medicine or other fields.